Cas no 953141-11-2 (N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide)

• Product Name: N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide
• CAS No: 953141-11-2
• MF: C₂₂H₂₉N₃O₂S
• MW: 399.549564123154
• CID: 6407940
• PubChem ID: 16887401
• Update Time: 2025-07-08

N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide
• N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]-N'-(2,4,6-trimethylphenyl)oxamide
• VU0629311-1
• N'-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide
• F5016-0916
• 953141-11-2
• N1-mesityl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• AKOS024489653

• Inchi： 1S/C22H29N3O2S/c1-15-11-16(2)20(17(3)12-15)24-22(27)21(26)23-13-18-6-8-25(9-7-18)14-19-5-4-10-28-19/h4-5,10-12,18H,6-9,13-14H2,1-3H3,(H,23,26)(H,24,27)
• InChI Key： UCEBZEUXDCXVBU-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2SC=CC=2)CC1)(=O)C(NC1=C(C)C=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 399.19804835g/mol
• Monoisotopic Mass: 399.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide

N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 953141-11-2, known as N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring, a piperidine ring, and a trimethylphenyl group, all connected through an ethanediamide backbone. The molecule's structure makes it highly versatile and opens up possibilities for its use in drug design, material science, and other advanced chemical applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the thiophene ring introduces electronic properties that can enhance the molecule's ability to interact with biological targets. Similarly, the piperidine ring contributes to the compound's flexibility and stability, making it suitable for various chemical reactions. The trimethylphenyl group adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

One of the most promising areas of research involving this compound is its potential application in the field of drug delivery systems. The ethanediamide backbone provides multiple sites for functionalization, allowing researchers to attach targeting ligands or drug molecules. This feature makes the compound an ideal candidate for designing targeted drug delivery systems that can improve therapeutic efficacy while minimizing side effects.

Another area of interest is the compound's role in catalysis. The combination of aromatic rings and nitrogen-containing groups creates a unique environment that can act as a catalyst in various organic reactions. Recent studies have demonstrated that this compound can facilitate reactions such as C-C bond formation and oxidative coupling, making it a valuable tool in synthetic chemistry.

The synthesis of N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent attachment of the thiophene and trimethylphenyl groups. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in the development of antiviral agents. Its ability to inhibit viral replication mechanisms makes it a promising candidate for treating infections caused by viruses such as influenza and herpes simplex virus. Additionally, its role in modulating cellular signaling pathways has led to investigations into its potential use in treating conditions such as cancer and neurodegenerative diseases.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can degrade efficiently without leaving harmful residues, making it a sustainable choice for industrial applications.

In conclusion, N'-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 953141-11-2) is a versatile compound with wide-ranging applications across multiple fields. Its unique structure and functional groups make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.